Cas no 2171759-29-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• CAS No: 2171759-29-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6117109
• PubChem ID: 165820708
• Update Time: 2025-06-25

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• 2171759-29-6
• EN300-1523512

• Inchi： 1S/C26H30N2O6/c1-16-10-11-17(29)14-28(16)25(32)23(12-13-24(30)31)27-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23,29H,10-15H2,1H3,(H,27,33)(H,30,31)
• InChI Key： JBRFBUVVHYQGJQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171759-29-6, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we will delve into its chemical structure, functional groups, synthesis methods, and recent advancements in its research and development.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxypiperidine moiety, and a pentanoic acid backbone. The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The hydroxypiperidine ring introduces hydrophilic properties, enhancing the compound's solubility and bioavailability. Recent studies have highlighted the importance of such structural features in designing bioactive molecules with improved pharmacokinetic profiles.

One of the most notable applications of this compound is in the field of peptide synthesis. The Fmoc group's ability to protect amino groups during solid-phase synthesis has made it an indispensable tool in the preparation of complex peptides. Researchers have recently explored the use of this compound as a building block for constructing bioactive peptides with enhanced stability and specificity. For instance, studies published in 2023 have demonstrated its utility in synthesizing peptide-based inhibitors for key enzymes involved in neurodegenerative diseases.

In addition to its role in peptide synthesis, this compound has also found applications in drug delivery systems. The hydroxypiperidine moiety confers the molecule with amphiphilic properties, making it suitable for encapsulating hydrophobic drugs. Recent advancements in nanotechnology have enabled the use of this compound as a component of biocompatible nanoparticles for targeted drug delivery. These nanoparticles have shown remarkable efficiency in delivering anticancer drugs to specific tumor sites, minimizing systemic toxicity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group with the pentanoic acid backbone and the subsequent introduction of the hydroxypiperidine moiety. Researchers have recently optimized these steps by employing environmentally friendly catalysts and solvent systems, aligning with green chemistry principles.

From a biological standpoint, this compound exhibits interesting pharmacological properties. Preclinical studies have revealed its potential as an enzyme inhibitor, particularly targeting kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit COX-2 enzyme activity, suggesting its potential as an anti-inflammatory agent. Furthermore, its pentanoic acid backbone contributes to its ability to penetrate cellular membranes, enhancing its bioavailability.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding affinity towards various protein targets, paving the way for rational drug design strategies. These studies have been complemented by experimental validations using techniques such as X-ray crystallography and NMR spectroscopy.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-hydroxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in peptide synthesis, drug delivery systems, and enzyme inhibition studies. As research continues to uncover new potentials for this compound, it is poised to play a significant role in advancing modern medicine and materials science.